5-Ethyl-3-fluoropicolinamide

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 5-ethyl-3-fluoropyridine-2-carboxamide
• InChI: InChI=1S/C8H9FN2O/c1-2-5-3-6(9)7(8(10)12)11-4-5/h3-4H,2H2,1H3,(H2,10,12)
• InChI Key: XOHQPMMEKKAPEQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(N=C1)C(=O)N)F

Description

5-Ethyl-3-fluoropicolinamide is a useful research compound. Its molecular formula is C8H9FN2O and its molecular weight is 168.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-3-fluoropicolinonitrile (1.0 g, 5 mmol), Pd(dppf)Cl2 (82 mg, 0.1 mmol) and cesium carbonate (3.26, 10 mmol) in THF (20 mL) was degassed with N2. After addition of a solution of triethylborane (1.0 M THF, 10 mL), the mixture was heated at 65° C. for 5 h. The mixture was cooled down to room temperature, and then further cooled down in an ice bath. Into the mixture was added a solution of NaOH (1.2 g) in 20 mL of H2O, followed by H2O2 (30% aqueous 7 mL). The mixture was stirred at 0° C. for 30 min and extracted with ether (4×). The organic layer was washed with brine and dried (MgSO4), and concentrated. The product 5-ethyl-3-fluoropicolinamide (370 mg) was obtained from silica gel chromatography (elution with 0-40% EtOAc/Hex).